Cas no 7471-86-5 (Benzenecarboximidic Acid Methyl Ester)

• Product Name: Benzenecarboximidic Acid Methyl Ester
• CAS No: 7471-86-5
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD02728616
• CID: 564980
• PubChem ID: 345018
• Update Time: 2025-05-19

Benzenecarboximidic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidicacid, methyl ester
• 1-methoxy-1-phenylmethyleneimine
• AC1L81VG
• AC1Q41G4
• AG-G-97305
• benzimidic acid methyl ester
• Benzoimidsaeure-methylester
• CTK5E0390
• methyl benzene carboximidoate
• METHYL BENZIMIDATE
• Methyl benzoate, imine
• Methyl iminobenzoate
• phenylimidate de methyle
• SureCN441069
• 7471-86-5
• DTXSID10322881
• SCHEMBL441069
• MFCD02728616
• NSC-402222
• CS-0037087
• FT-0742338
• W12775
• AS-63280
• Methyl benzenecarboximidoate #
• methylbenzimidate
• AKOS009156967
• NSC402222
• methyl benzenecarboximidate
• Benzenecarboximidic acid methyl ester
• Benzenecarboximidic Acid Methyl Ester

• MDL： MFCD02728616
• Inchi： 1S/C8H9NO/c1-10-8(9)7-5-3-2-4-6-7/h2-6,9H,1H3
• InChI Key： SISQKQNJHCDULL-UHFFFAOYSA-N
• SMILES： COC(C1C=CC=CC=1)=N

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1A^2

Experimental Properties

• Density: 1
• Boiling Point: 171.1°Cat760mmHg
• Flash Point: 57.3°C
• Refractive Index: 1.503
• PSA: 33.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzenecarboximidic Acid Methyl Ester

Benzenecarboximidic Acid Methyl Ester (CAS No. 7471-86-5): A Comprehensive Overview

Benzenecarboximidic Acid Methyl Ester, also known by its CAS number 7471-86-5, is a compound of significant interest in various fields of chemistry and material science. This compound has been extensively studied for its unique properties and potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent research has shed light on its structural characteristics, reactivity, and functionalization possibilities, making it a focal point for both academic and industrial investigations.

The molecular structure of Benzenecarboximidic Acid Methyl Ester is characterized by a benzene ring attached to a carboximidic acid group, which is further esterified with a methyl group. This configuration imparts the compound with versatile reactivity and compatibility with a wide range of chemical reactions. The presence of the benzene ring contributes to its aromatic stability, while the ester group enhances its solubility in organic solvents, making it suitable for various synthetic processes.

Recent studies have explored the synthesis of Benzenecarboximidic Acid Methyl Ester through innovative routes, including microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also reduced the reaction time significantly compared to traditional techniques. For instance, a research team reported the successful synthesis of this compound using a green chemistry approach, which minimizes environmental impact and aligns with sustainable development goals.

In terms of applications, Benzenecarboximidic Acid Methyl Ester has shown promise in the development of advanced materials such as polymers and composites. Its ability to undergo polymerization under specific conditions has led to the creation of high-performance materials with tailored mechanical and thermal properties. Additionally, this compound has been utilized as an intermediate in the synthesis of bioactive molecules, contributing to drug discovery efforts in the pharmaceutical industry.

The reactivity of Benzenecarboximidic Acid Methyl Ester is another area that has garnered significant attention from researchers. Studies have demonstrated its propensity to engage in nucleophilic substitution reactions, making it a valuable precursor for the synthesis of various organic compounds. Furthermore, its participation in condensation reactions has opened new avenues for the creation of complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity trends of Benzenecarboximidic Acid Methyl Ester. Quantum mechanical calculations have revealed that the compound exhibits favorable electronic properties that facilitate its participation in diverse chemical transformations.

In conclusion, Benzenecarboximidic Acid Methyl Ester (CAS No. 7471-86-5) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application development, underscore its importance as a key player in modern chemistry research.